molecular formula C23H26N2O11 B216081 3,5-bis(acetyloxy)-2-[(acetyloxy)methyl]-6-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy]tetrahydro-2H-pyran-4-yl acetate

3,5-bis(acetyloxy)-2-[(acetyloxy)methyl]-6-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy]tetrahydro-2H-pyran-4-yl acetate

Cat. No. B216081
M. Wt: 506.5 g/mol
InChI Key: KKACODFHYNYKGD-OCAHFIFXSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,5-bis(acetyloxy)-2-[(acetyloxy)methyl]-6-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy]tetrahydro-2H-pyran-4-yl acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 3,5-bis(acetyloxy)-2-[(acetyloxy)methyl]-6-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy]tetrahydro-2H-pyran-4-yl acetate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation, tumor growth, and viral replication.
Biochemical and Physiological Effects:
Studies have shown that 3,5-bis(acetyloxy)-2-[(acetyloxy)methyl]-6-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy]tetrahydro-2H-pyran-4-yl acetate has several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to inhibit tumor growth by inducing apoptosis and inhibiting angiogenesis. Additionally, it has been shown to inhibit viral replication by inhibiting the activity of viral enzymes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3,5-bis(acetyloxy)-2-[(acetyloxy)methyl]-6-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy]tetrahydro-2H-pyran-4-yl acetate in lab experiments is its high potency and selectivity. It has also been shown to have low toxicity and good stability. However, one of the limitations of using this compound is its high cost and limited availability.

Future Directions

There are several future directions for the research on 3,5-bis(acetyloxy)-2-[(acetyloxy)methyl]-6-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy]tetrahydro-2H-pyran-4-yl acetate. One direction is to study its potential use as a drug delivery system for targeted drug delivery. Another direction is to study its potential use in combination therapy for cancer treatment. Additionally, further studies are needed to fully understand its mechanism of action and to identify any potential side effects.

Synthesis Methods

The synthesis method of 3,5-bis(acetyloxy)-2-[(acetyloxy)methyl]-6-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy]tetrahydro-2H-pyran-4-yl acetate involves the reaction of 3,5-dihydroxy-2-(hydroxymethyl)-6-[(2-phenoxy-5-methyl-1,2,4-oxadiazol-3-yl)methoxy]tetrahydro-2H-pyran-4-yl acetate with acetic anhydride in the presence of a catalyst. The reaction yields a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

3,5-bis(acetyloxy)-2-[(acetyloxy)methyl]-6-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy]tetrahydro-2H-pyran-4-yl acetate has been extensively studied for its potential applications in the field of medicinal chemistry. It has shown promising results as an anti-inflammatory agent, an antitumor agent, and an antiviral agent. It has also been studied for its potential use as a drug delivery system.

properties

Product Name

3,5-bis(acetyloxy)-2-[(acetyloxy)methyl]-6-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy]tetrahydro-2H-pyran-4-yl acetate

Molecular Formula

C23H26N2O11

Molecular Weight

506.5 g/mol

IUPAC Name

[(2R,3R,4S,5R)-3,4,5-triacetyloxy-6-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenoxy]oxan-2-yl]methyl acetate

InChI

InChI=1S/C23H26N2O11/c1-11-24-22(36-25-11)16-8-6-7-9-17(16)34-23-21(33-15(5)29)20(32-14(4)28)19(31-13(3)27)18(35-23)10-30-12(2)26/h6-9,18-21,23H,10H2,1-5H3/t18-,19-,20+,21-,23?/m1/s1

InChI Key

KKACODFHYNYKGD-OCAHFIFXSA-N

Isomeric SMILES

CC1=NOC(=N1)C2=CC=CC=C2OC3[C@@H]([C@H]([C@@H]([C@H](O3)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C

SMILES

CC1=NOC(=N1)C2=CC=CC=C2OC3C(C(C(C(O3)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C

Canonical SMILES

CC1=NOC(=N1)C2=CC=CC=C2OC3C(C(C(C(O3)COC(=O)C)OC(=O)C)OC(=O)C)OC(=O)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.